2-(Trifluoromethoxy)benzohydrazide
Overview
Description
2-(Trifluoromethoxy)benzohydrazide is a chemical compound with the molecular formula C8H7F3N2O2 . It has a molecular weight of 220.15 . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of 2-(Trifluoromethoxy)benzohydrazide is characterized by the presence of a benzohydrazide core structure with additional substituents that include a trifluoromethoxy group . The InChI key for this compound is CVSKRXMBFVFYJW-UHFFFAOYSA-N .Chemical Reactions Analysis
Benzohydrazide derivatives, such as 2-(Trifluoromethoxy)benzohydrazide, can undergo various chemical reactions, including cyclization to form heterocyclic compounds such as triazoles. The presence of electron-withdrawing groups such as trifluoromethoxy in the compound of interest may influence its reactivity.Physical And Chemical Properties Analysis
2-(Trifluoromethoxy)benzohydrazide is a solid compound . It has a molecular weight of 220.15 . The physical and chemical properties of benzohydrazide derivatives can be influenced by their molecular structure and substituents.Scientific Research Applications
Antioxidant Activity : Thiosemicarbazide derivatives, synthesized from 2-(ethylsulfanyl)benzohydrazide, exhibit significant antioxidant activities. Compounds in this category demonstrated better radical scavenging in assays compared to standard antioxidants (Nazarbahjat et al., 2014).
Synthesis of Functionalized Compounds : A one-pot, four-component reaction involving benzohydrazide led to the synthesis of functionalized 1-benzamidospiro[indoline-3,4'-pyridines], showcasing the compound's role in facilitating complex organic syntheses (Wang, Jiang, & Yan, 2014).
Photo-Responsive Materials : A study on a multiresponsive organogel of (E)-N'-(anthracene-10-ylmethylene)-3,4,5-tris(dodecyloxy)benzohydrazide revealed changes in fluorescence intensity, mechanical strength, and gel morphology upon UV irradiation, indicating the use of benzohydrazide derivatives in photo-responsive materials (Mondal et al., 2015).
Antipsychotic Activity : The synthesis of new benzotriazepin-5(2H)-one derivatives from benzohydrazides suggested potential antipsychotic activities, with some derivatives showing comparable or superior effects to standard drugs in animal models (Ibrahim et al., 2013).
Microwave-Assisted Drug Synthesis : The use of microwave-assisted reactions in synthesizing 1,2,4-triazole derivatives from benzohydrazide highlights the role of this compound in efficient and economical drug synthesis, with significant anthelmintic and antimicrobial activities observed (Panda, Kumar, & Sahoo, 2022).
Synthesis of Heterocyclic Compounds : Various heterocyclic compounds were prepared starting from 2-hydroxy benzohydrazide, displaying promising antimicrobial activities. This demonstrates the compound's versatility in synthesizing biologically active molecules (Sarshira et al., 2016).
Porous Materials : The condensation of benzohydrazides to form covalent organic frameworks, as seen in the synthesis of COF-42 and COF-43, indicates the potential application of these compounds in creating porous materials with high chemical and thermal stability (Uribe-Romo et al., 2011).
Inhibitors in Alzheimer's Treatment : Hydrazone derivatives of 2-(benzamido) benzohydrazide showed potential as anti-Alzheimer's agents, inhibiting key enzymes associated with the disease. Some compounds displayed IC50 values comparable to standard drugs (Kausar et al., 2021).
Antimicrobial and Anticancer Evaluation : A study on 2/3-bromo-N′-(substituted benzylidene/3-phenylallylidene)benzohydrazides revealed potent antimicrobial and anticancer properties, further emphasizing the compound's significance in pharmaceutical research (Kumar et al., 2017).
Catalytic Applications : The use of benzohydrazide derivatives in catalytic applications, particularly in microwave-assisted oxidation processes, showcases their potential in industrial chemistry and materials science (Sutradhar et al., 2020).
Safety and Hazards
Mechanism of Action
Mode of Action
It is suggested that the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety in trifluoromethylpyridine (TFMP) derivatives, which include 2-(Trifluoromethoxy)benzohydrazide, contribute to their biological activities .
Biochemical Pathways
Tfmp derivatives have been used in the agrochemical and pharmaceutical industries, suggesting they may interact with a variety of biochemical pathways .
properties
IUPAC Name |
2-(trifluoromethoxy)benzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3N2O2/c9-8(10,11)15-6-4-2-1-3-5(6)7(14)13-12/h1-4H,12H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVSKRXMBFVFYJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NN)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30380423 |
Source
|
| Record name | 2-(trifluoromethoxy)benzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30380423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethoxy)benzohydrazide | |
CAS RN |
175277-19-7 |
Source
|
| Record name | Benzoic acid, 2-(trifluoromethoxy)-, hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175277-19-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(trifluoromethoxy)benzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30380423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Trifluoromethoxy)benzoic acid hydrazide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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